Cas no 1808068-60-1 (Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)-)

• Product Name: Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)-
• CAS No: 1808068-60-1
• MF: C₁₃H₁₈N₂O₂S
• MW: 266.359221935272
• CID: 6101741
• PubChem ID: 43602946
• Update Time: 2025-07-17

Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)-
• (3aS,6aS)-5-(3-methylbenzenesulfonyl)-octahydropyrrolo[3,4-b]pyrrole
• EN300-267400
• EN300-190617
• rac-(3aR,6aR)-5-(3-methylbenzenesulfonyl)-octahydropyrrolo[3,4-b]pyrrole
• 1808068-60-1

• Inchi： 1S/C13H18N2O2S/c1-10-3-2-4-12(7-10)18(16,17)15-8-11-5-6-14-13(11)9-15/h2-4,7,11,13-14H,5-6,8-9H2,1H3/t11-,13+/m0/s1
• InChI Key： SVHXJHKQTRHUPO-WCQYABFASA-N
• SMILES： N1CC[C@@]2([H])CN(S(C3=CC=CC(C)=C3)(=O)=O)C[C@@]12[H]

Computed Properties

• Exact Mass: 266.10889899g/mol
• Monoisotopic Mass: 266.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.247±0.06 g/cm3(Predicted)
• Boiling Point: 429.5±55.0 °C(Predicted)
• pka: 10.10±0.20(Predicted)

Additional information on Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)-

Comprehensive Overview of Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)- (CAS No. 1808068-60-1)

The compound Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)- (CAS No. 1808068-60-1) is a highly specialized heterocyclic organic molecule with a unique structural framework. Its pyrrolo[3,4-b]pyrrole core is a fused bicyclic system that has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and advanced material design. The presence of the octahydro- prefix indicates a fully saturated ring system, which enhances its stability and makes it a valuable intermediate in synthetic chemistry.

One of the most notable features of this compound is the (3-methylphenyl)sulfonyl substituent, which introduces a sulfonamide functional group. Sulfonamides are widely recognized for their biological activity, particularly in antimicrobial and anti-inflammatory agents. This structural motif aligns with current trends in medicinal chemistry, where researchers are exploring sulfonyl-containing compounds for their therapeutic potential. The stereochemistry denoted by (3aS,6aS)- further highlights the importance of chiral centers in determining the compound's pharmacological properties, a topic of great interest in modern drug development.

In the context of AI-driven drug discovery and computational chemistry, Pyrrolo[3,4-b]pyrrole derivatives like this one are often studied for their binding affinities and interactions with biological targets. Recent advancements in machine learning and molecular docking simulations have made it easier to predict the behavior of such compounds, reducing the time and cost associated with traditional lab-based screening. This aligns with the growing demand for sustainable and efficient drug development methodologies, a hot topic in both academic and industrial research.

From a materials science perspective, the pyrrolo[3,4-b]pyrrole scaffold is also being investigated for its potential use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's rigid, planar structure and electron-rich nature make it a candidate for charge transport materials, which are critical for improving the efficiency of next-generation devices. This application is particularly relevant given the global push toward renewable energy and green technology solutions.

The synthetic versatility of CAS No. 1808068-60-1 further underscores its value. Chemists can modify the sulfonyl group or the pyrrolo[3,4-b]pyrrole core to create a library of derivatives, enabling structure-activity relationship (SAR) studies. Such studies are essential for optimizing compound efficacy and safety, addressing common search queries like "how to improve drug bioavailability" or "strategies for lead compound optimization." These keywords reflect the practical challenges faced by researchers in the field.

In summary, Pyrrolo[3,4-b]pyrrole, octahydro-5-[(3-methylphenyl)sulfonyl]-, (3aS,6aS)- represents a multifaceted compound with broad applicability in both life sciences and materials engineering. Its structural complexity and functional groups make it a subject of ongoing research, particularly in areas like AI-assisted drug design, sustainable energy, and advanced material synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and discovery.